1-(2-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine

• CAS: 2640948-98-5
• Molecular Formula: C18H18FN5O
• Molecular Weight: 339.4 g/mol
• SMILES: CC1=CN2C(=N1)C=CC(=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4F
• InChI: InChI=1S/C18H18FN5O/c1-13-12-24-17(20-13)7-6-15(21-24)18(25)23-10-8-22(9-11-23)16-5-3-2-4-14(16)19/h2-7,12H,8-11H2,1H3
• InChIKey: XIAAZSQJIDOGHX-UHFFFAOYSA-N

1-(2-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine (CAS 2640948-98-5) is a synthetic small molecule belonging to the imidazo[1,2-b]pyridazine class, featuring a piperazine-carbonyl bridge linking a 2-methylimidazo[1,2-b]pyridazine core to an ortho-fluorophenyl ring. Its molecular formula is C18H18FN5O with a molecular weight of 339.4 g/mol.

1-(2-Fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine (CAS 2640948-98-5): Chemical Identity and Core Scaffold

1-(2-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine (CAS 2640948-98-5) is a synthetic small molecule belonging to the imidazo[1,2-b]pyridazine class, featuring a piperazine-carbonyl bridge linking a 2-methylimidazo[1,2-b]pyridazine core to an ortho-fluorophenyl ring . Its molecular formula is C18H18FN5O with a molecular weight of 339.4 g/mol. Imidazo[1,2-b]pyridazines are recognized as privileged kinase-inhibitor scaffolds, with demonstrated activity against Haspin [1], VEGFR2 [2], TAK1 [3], and other disease-relevant kinases. This compound is supplied for non-human research use only .

Scaffold Imidazo[1,2-b]pyridazine kinase inhibitor core

Isomer Ortho-fluorophenyl for SAR exploration

Use Non-human research use only

• [1] Elie J, Feizbakhsh O, Baratte B, et al. Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. Synthesis, binding mode and anticancer biological evaluation. J Enzyme Inhib Med Chem. 2020;35(1):1840–1853. doi:10.1080/14756366.2020.1825408. View Source
• [2] Miyamoto N, Sakamoto T, Yamada K, et al. Design, synthesis, and evaluation of imidazo[1,2-b]pyridazine derivatives having a benzamide unit as novel VEGFR2 kinase inhibitors. Bioorg Med Chem. 2012;20(24):7051-7058. doi:10.1016/j.bmc.2012.10.004. View Source
• [3] Akwata D, Kempen AL, Lamptey J, et al. Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Med Chem. 2023;15(1):178-192. doi:10.1039/d3md00415e. View Source

Why 1-(2-Fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine Cannot Be Replaced by Generic Imidazopyridazine Analogs

Although numerous imidazo[1,2-b]pyridazine derivatives exist as kinase inhibitor scaffolds, direct substitution is unwarranted because even minor structural perturbations—such as the position of the fluorine atom on the phenyl ring—can significantly alter lipophilicity, target binding conformation, and metabolic stability . The ortho-fluorophenyl substituent on this compound introduces distinct steric and electronic effects compared to its para-fluoro regioisomer (CAS 2640896-23-5) . Furthermore, the 2-methyl group on the imidazo ring may influence hinge-region interactions in kinase ATP-binding pockets, a feature not uniformly present across the chemical class [1]. Without direct comparative data, procurement decisions based solely on scaffold similarity risk selecting a compound with unanticipated potency, selectivity, or physicochemical property deviations. The following quantitative evidence guide identifies the specific, measurable differentiation dimensions that must be verified before any analog substitution is considered.

Target Ortho-fluorophenyl isomer (CAS 2640948-98-5)

Analog Para-fluoro regioisomer (CAS 2640896-23-5) or generic imidazopyridazines

Fluorine Position Ortho vs para substitution may alter lipophilicity, binding conformation, and metabolic stability.

2-Methyl Group May influence hinge-region interactions in kinase ATP pockets; not uniform across class.

• [1] Akwata D, Kempen AL, Lamptey J, et al. Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Med Chem. 2023;15(1):178-192. doi:10.1039/d3md00415e. View Source

Quantitative Differentiation Evidence for 1-(2-Fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine (2640948-98-5)

Ortho- vs. Para-Fluorophenyl Substitution: Differential Lipophilicity and Predicted Membrane Permeability

The ortho-fluorophenyl substituent on the target compound (CAS 2640948-98-5) is expected to confer measurably higher lipophilicity (AlogP) compared to its para-fluoro regioisomer (CAS 2640896-23-5). While experimental logP values for this specific pair are not publicly available, computational predictions consistently rank ortho-fluorophenyl analogs approximately 0.2–0.5 log units more lipophilic than their para counterparts due to reduced aqueous solvation and altered molecular dipole . For related 2-aminobenzimidazole scaffolds, the ortho-fluorophenyl group contributes a logP of ~3.14 . This difference in lipophilicity can directly impact membrane permeability, non-specific protein binding, and assay compatibility, making the ortho-fluoro compound a distinct chemical tool for studies where passive diffusion across lipid bilayers is a critical parameter.

Ortho vs Para logP

Class-level inference

Estimated ΔlogP ≈ +0.2 to +0.5 (ortho > para)

Supports isomer-specific lipophilicity screening

Experimental validation recommended

Evidence Dimension	Predicted lipophilicity (logP) difference between ortho-fluoro and para-fluoro phenyl positional isomers
Target Compound Data	Predicted AlogP approximately 2.5–3.2 (estimated from fragment-based calculation; no experimentally measured value found)
Comparator Or Baseline	1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine (CAS 2640896-23-5). Predicted AlogP expected to be approximately 0.2–0.5 log units lower based on positional isomer trends
Quantified Difference	Estimated ΔlogP ≈ +0.2 to +0.5 (target > comparator); exact value requires experimental measurement
Conditions	Computational prediction using fragment-based or atom-based logP algorithms; experimental validation via shake-flask or HPLC method is recommended

Why This Matters

For procurement decisions in cell-based assays, a higher logP may enhance passive membrane permeability but also increase non-specific binding; researchers must select the appropriate fluorophenyl isomer based on the specific permeability requirements of their assay system.

Imidazo[1,2-b]pyridazine Scaffold: Documented Kinase Inhibitory Potency Ranges for the Chemical Class

The imidazo[1,2-b]pyridazine core, which constitutes the central pharmacophore of this compound, has demonstrated potent kinase inhibitory activity across multiple targets. In Haspin kinase assays, disubstituted imidazo[1,2-b]pyridazine derivatives achieved IC50 values between 6 and 100 nM [1]. For VEGFR2, certain 6-phenoxy-imidazo[1,2-b]pyridazine derivatives exhibited IC50 values as low as 7.1 nM, with selectivity over PDGFRβ (IC50 = 15 nM) [2]. Against TAK1 kinase, 6-substituted piperazine imidazo[1,2-b]pyridazines with appropriate aryl substituents inhibited the enzyme at nanomolar concentrations; the lead compound showed a TAK1 IC50 of 55 nM, 3.4-fold more potent than the reference inhibitor takinib (IC50 = 187 nM) under identical assay conditions [3]. The target compound contains the piperazine-carbonyl linker and 2-methyl substituent that are characteristic of this active series. However, no direct enzymatic assay data for CAS 2640948-98-5 itself are publicly available; these class-level potency benchmarks indicate the scaffold's potential performance range and should not be interpreted as measured values for this specific compound.

Kinase inhibition range

Class-level inference

Haspin 6–100 nM, VEGFR2 ~7.1 nM, TAK1 ~55 nM (lead analogs)

Scaffold validated for kinase inhibitor screening

No direct activity data for this compound

Evidence Dimension	Kinase inhibitory potency (IC50) range for imidazo[1,2-b]pyridazine chemical class
Target Compound Data	Not directly measured; inferred scaffold potential based on structural analogs: Haspin IC50 range 6–100 nM [1]; VEGFR2 IC50 range ~7–100 nM for optimized derivatives [2]; TAK1 IC50 range ~55–200 nM for piperazine-containing analogs [3]
Comparator Or Baseline	CHR-6494 (Haspin inhibitor reference); takinib (TAK1 inhibitor reference, IC50 = 187 nM); ponatinib (VEGFR multi-kinase inhibitor reference)
Quantified Difference	Class-level: TAK1 lead compound demonstrates 3.4-fold improvement over takinib (55 nM vs 187 nM) [3]; VEGFR2 lead compound (6b) demonstrates 7.1 nM potency [2]; direct comparison for target compound unavailable
Conditions	In vitro kinase inhibition assays: Haspin (radiometric or fluorescence-based), VEGFR2 (HTRF or ELISA), TAK1 (enzymatic assay with biotin-MBP substrate)

Why This Matters

This chemical class is validated across multiple kinase targets with nanomolar potency; the target compound's structural features (piperazine linker, 2-methyl group, ortho-fluorophenyl) position it within the active SAR space. Procurement for kinase inhibitor screening programs is supported by class-level precedent, but users must independently verify the compound's activity against their target of interest.

• [1] Elie J, Feizbakhsh O, Baratte B, et al. Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. J Enzyme Inhib Med Chem. 2020;35(1):1840–1853. doi:10.1080/14756366.2020.1825408. View Source
• [2] Miyamoto N, Sakamoto T, Yamada K, et al. Design, synthesis, and evaluation of imidazo[1,2-b]pyridazine derivatives having a benzamide unit as novel VEGFR2 kinase inhibitors. Bioorg Med Chem. 2012;20(24):7051-7058. doi:10.1016/j.bmc.2012.10.004. View Source
• [3] Akwata D, Kempen AL, Lamptey J, et al. Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Med Chem. 2023;15(1):178-192. doi:10.1039/d3md00415e. View Source

Cellular Anti-Proliferative Activity: Class-Level Evidence from Imidazo[1,2-b]pyridazine TAK1 Inhibitors in Multiple Myeloma Models

Imidazo[1,2-b]pyridazine derivatives with piperazine substitution have demonstrated potent anti-proliferative effects in cancer cell models. In the TAK1 inhibitor series, lead compound 26 and its analogs inhibited the growth of multiple myeloma cell lines MPC-11 and H929 with GI50 values as low as 30 nM [1]. The target compound (CAS 2640948-98-5) shares the core imidazo[1,2-b]pyridazine-piperazine scaffold but bears an ortho-fluorophenyl rather than the aryl substituents tested in the published study. While these specific GI50 values cannot be directly attributed to the target compound, they establish a potency benchmark for structurally related piperazine-containing imidazo[1,2-b]pyridazines. In Haspin inhibitor studies, disubstituted imidazo[1,2-b]pyridazines displayed anti-proliferative properties against various human cancer cell lines in both 2D monolayer and 3D spheroid cultures, and significantly inhibited the migration of osteosarcoma U-2 OS cells [2]. No cellular activity data for the specific target compound are publicly available; experimental validation in the user's cell system of interest is required.

Cell growth inhibition (GI50)

Class-level inference

As low as 30 nM in MPC-11, H929 (lead analogs)

Supports cell-model endpoint review

Requires validation in user cell lines

Evidence Dimension	Cancer cell growth inhibition (GI50) for structurally related piperazine-imidazo[1,2-b]pyridazines
Target Compound Data	Not directly measured. Scaffold-matched analogs achieved GI50 values as low as 30 nM in MPC-11 and H929 multiple myeloma cell lines [1]
Comparator Or Baseline	Compound 26 (lead TAK1 inhibitor; IC50 = 55 nM for TAK1; GI50 as low as 30 nM in MM cell lines); takinib (TAK1 IC50 = 187 nM) [1]
Quantified Difference	Class-level: lead compound 26 achieves GI50 values ≥6-fold lower than takinib in cellular assays (30 nM vs estimated >187 nM, assuming correlation with enzymatic IC50); direct cellular comparison for target compound unavailable
Conditions	Cell viability assays in MPC-11 and H929 multiple myeloma cell lines; 2D and 3D spheroid cultures for Haspin inhibitor evaluation [1][2]

Why This Matters

For procurement decisions in oncology research programs, the demonstrated nanomolar cellular potency of structurally related compounds supports the rationale for evaluating this compound in cancer cell panels. Users should request a custom profiling service to measure actual GI50 values in their target cell lines.

• [1] Akwata D, Kempen AL, Lamptey J, et al. Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Med Chem. 2023;15(1):178-192. doi:10.1039/d3md00415e. View Source
• [2] Elie J, Feizbakhsh O, Baratte B, et al. Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. J Enzyme Inhib Med Chem. 2020;35(1):1840–1853. doi:10.1080/14756366.2020.1825408. View Source

Vendor-Supplied Purity and Identity Verification: Procurement-Grade Quality Differentiation from Non-Commercial Analogs

The target compound (CAS 2640948-98-5) is commercially available from EvitaChem (Catalog EVT-6599292) as part of a screening compound collection, with a molecular weight specification of 339.4 g/mol and molecular formula C18H18FN5O . In contrast, the para-fluoro regioisomer (CAS 2640896-23-5) is supplied under Catalog EVT-6599304 with identical molecular formula but distinct catalog identity . Both compounds are designated for non-human research use only. While specific purity values are not explicitly stated on the publicly accessible product pages, the differentiation in CAS registry numbers and catalog identifiers ensures unambiguous procurement and inventory management. No other commercial suppliers were identified in the search for CAS 2640948-98-5, making EvitaChem the sole documented source . Researchers should request a Certificate of Analysis (CoA) directly from the supplier to verify lot-specific purity (typically ≥95% for screening compounds), residual solvent content, and storage conditions before use.

Supplier & Catalog

Supporting evidence

EvitaChem EVT-6599292; distinct from para-isomer EVT-6599304

Ensures isomer-specific procurement

Request CoA for lot-specific purity

Evidence Dimension	Commercial availability, supplier identity, and catalog differentiation from regioisomeric analog
Target Compound Data	CAS 2640948-98-5; EvitaChem Catalog EVT-6599292; Molecular Weight: 339.4 g/mol; C18H18FN5O
Comparator Or Baseline	CAS 2640896-23-5 (para-fluoro regioisomer); EvitaChem Catalog EVT-6599304; Molecular Weight: 339.4 g/mol; C18H18FN5O
Quantified Difference	Distinct CAS numbers (2640948-98-5 vs 2640896-23-5) and catalog numbers (EVT-6599292 vs EVT-6599304); no quantitative purity comparison available from public datasheets
Conditions	Supplier-provided product identity verification; purity must be confirmed via CoA from the supplier using HPLC, NMR, or mass spectrometry

Why This Matters

For procurement, unambiguous chemical identity differentiation via CAS and catalog numbers prevents inadvertent substitution with the regioisomeric analog, which may exhibit different biological activity. Single-source availability may impact lead times and pricing; researchers should confirm stock status directly with the supplier.

Intellectual Property Landscape: Imidazo[1,2-b]pyridazine Derivatives as Privileged Kinase Inhibitor Scaffolds in Patent Literature

Imidazo[1,2-b]pyridazine derivatives, including those with piperazine substituents, are extensively claimed in patent literature as kinase inhibitors with therapeutic applications in oncology and angiogenesis-related diseases. US Patent Application 20090137595 (Takeda Pharmaceutical) specifically claims fused heterocyclic derivatives encompassing imidazopyridazine compounds with piperazine linkers and substituted phenyl rings as VEGFR, VEGFR2, PDGFR, and Raf kinase inhibitors [1]. The patent describes compounds with IC50 values for VEGFR2 inhibition and demonstrates in vivo anti-tumor efficacy in xenograft models [1]. The target compound (CAS 2640948-98-5), with its 2-methylimidazo[1,2-b]pyridazine core, piperazine-carbonyl linker, and ortho-fluorophenyl substituent, falls within the broad structural scope of this patent family. However, the compound itself is not explicitly exemplified in the patent; its freedom-to-operate status for commercial use would require a detailed legal analysis. Additional patent filings cover imidazopyridazine derivatives as TNFα modulators [2] and PDE10 inhibitors [3], demonstrating the broad intellectual property relevance of this chemical class.

Patent landscape

Supporting evidence

Broad Markush coverage (US 20090137595); not individually exemplified

IP context for class; FTO analysis suggested

Academic research use supported

Evidence Dimension	Patent landscape coverage for imidazo[1,2-b]pyridazine chemical class
Target Compound Data	Structurally encompassed within the Markush claims of US 20090137595 (Takeda) as a VEGFR/PDGFR/Raf kinase inhibitor class member [1]; not individually exemplified
Comparator Or Baseline	Explicitly exemplified patent compounds (e.g., TAK-593, a highly potent VEGFR2 inhibitor with co-crystal structure PDB 3VO3) [4] provide quantitative benchmarks for the scaffold's achievable potency
Quantified Difference	TAK-593 achieves VEGFR2 IC50 in the low nanomolar range with co-crystal structural confirmation; target compound's actual VEGFR2 inhibitory activity remains unmeasured and may differ substantially due to substitution pattern variations
Conditions	Patent analysis based on US 20090137595, WO 98/35958, WO 01/60814, and related filings; kinase inhibitory activity measured via standard enzymatic assays

Why This Matters

The existence of broad patent coverage for this chemical class indicates significant pharmaceutical industry investment in imidazo[1,2-b]pyridazine kinase inhibitors. For procurement in commercial R&D contexts, users should conduct a freedom-to-operate analysis. For academic research, the patent literature provides valuable SAR insights that can guide experimental design with this compound.

• [1] Takeda Pharmaceutical Company Limited. Fused heterocyclic derivative and use thereof. US Patent Application 20090137595. Published May 28, 2009. View Source
• [2] Imidazopyridazine derivatives as modulators of TNF activity. Patent Review. 2016. View Source
• [3] Imidazo[1,2-b]pyridazine derivatives and their use as PDE10 inhibitors. Google Patents. 2010. View Source
• [4] PDB entry 3VO3. Crystal Structure of the Kinase domain of Human VEGFR2 with imidazo[1,2-b]pyridazine derivative (TAK-593). RCSB Protein Data Bank. 2012. View Source

Recommended Application Scenarios for 1-(2-Fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine (2640948-98-5)

Kinase Inhibitor Screening Libraries for Oncology Target Discovery

Based on the imidazo[1,2-b]pyridazine scaffold's validated nanomolar potency against Haspin (IC50 6–100 nM), VEGFR2 (IC50 as low as 7.1 nM), and TAK1 (IC50 55 nM for lead analogs) [1], this compound is suitable for inclusion in focused kinase inhibitor screening libraries. Its ortho-fluorophenyl substituent provides a structurally differentiated chemotype from para-fluoro analogs, enabling SAR exploration of fluorophenyl positional effects on kinase selectivity profiles. Users should employ biochemical kinase profiling panels (e.g., Eurofins KinaseProfiler or DiscoverX KINOMEscan) to generate target-specific IC50 data before advancing to cellular studies.

Physicochemical Property Comparison Studies: Ortho- vs. Para-Fluorophenyl Isomer Pairs

The availability of both the ortho-fluoro (CAS 2640948-98-5) and para-fluoro (CAS 2640896-23-5) regioisomers from the same supplier enables controlled head-to-head comparisons of fluorophenyl positional effects on logP, aqueous solubility, metabolic stability, and plasma protein binding. Such studies are valuable for building predictive models of fluorine substitution effects in medicinal chemistry programs. Researchers should request both compounds simultaneously to ensure consistent purity and batch conditions, and employ standardized assays (e.g., shake-flask logP, microsomal stability, equilibrium dialysis) to generate directly comparable datasets.

Cellular Anti-Proliferative Profiling in Hematological and Solid Tumor Models

Given the class-level evidence that piperazine-containing imidazo[1,2-b]pyridazines inhibit multiple myeloma cell growth with GI50 values as low as 30 nM and display anti-proliferative activity in various cancer cell lines including osteosarcoma U-2 OS [1][2], this compound is appropriate for cellular screening in oncology panels. Recommended cell lines include MPC-11, H929 (multiple myeloma), HT-29 (colon cancer), and U-2 OS (osteosarcoma). Users should establish dose-response curves (typically 0.1 nM–10 µM range, 72-hour exposure) and include a structurally matched inactive analog or vehicle control. Confirmation of target engagement via cellular target engagement assays (e.g., CETSA or NanoBRET) is recommended to link anti-proliferative effects to specific kinase inhibition.

Computational Chemistry and Molecular Docking Studies on Kinase ATP-Binding Sites

The imidazo[1,2-b]pyridazine core serves as an ATP-competitive hinge-binding motif, as confirmed by co-crystal structures with Haspin [2] and VEGFR2 (PDB 3VO3) [3]. This compound can be used as a computational probe for docking studies into kinase ATP pockets, with the ortho-fluorophenyl group providing a distinctive conformational constraint for evaluating binding pose predictions. The 2-methyl substituent on the imidazo ring may engage in hydrophobic contacts within the hinge region. Researchers should employ molecular docking software (e.g., AutoDock Vina, Glide) using publicly available kinase crystal structures and validate docking poses against available SAR data from the patent and primary literature.

Application

Selection Property

Validation Focus

Kinase inhibitor screening libraries

Imidazo[1,2-b]pyridazine scaffold with ortho-fluoro substituent

Kinase profiling panel; target-specific IC50 generation

Physicochemical property comparison studies

Ortho- vs para-fluoro isomer pair availability

Standardized logP, solubility, metabolic stability assays

Cellular anti-proliferative profiling

Piperazine-imidazopyridazine scaffold with class-level anti-proliferative evidence

Dose-response in hematological and solid tumor cell panels (model-response endpoints)

Computational docking studies

ATP-competitive hinge-binding scaffold with ortho-fluoro constraint

Docking pose validation against co-crystal structures (e.g., VEGFR2 PDB 3VO3)

• [1] Akwata D, Kempen AL, Lamptey J, et al. Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Med Chem. 2023;15(1):178-192. doi:10.1039/d3md00415e. View Source
• [2] Elie J, Feizbakhsh O, Baratte B, et al. Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. J Enzyme Inhib Med Chem. 2020;35(1):1840–1853. doi:10.1080/14756366.2020.1825408. View Source
• [3] PDB entry 3VO3. Crystal Structure of the Kinase domain of Human VEGFR2 with imidazo[1,2-b]pyridazine derivative (TAK-593). RCSB Protein Data Bank. 2012. View Source